3-(4-Ethoxyphenyl)-6-((2-methylbenzyl)thio)pyridazine

• IUPAC Name: 3-(4-ethoxyphenyl)-6-[(2-methylphenyl)methylsulfanyl]pyridazine
• InChI: InChI=1S/C20H20N2OS/c1-3-23-18-10-8-16(9-11-18)19-12-13-20(22-21-19)24-14-17-7-5-4-6-15(17)2/h4-13H,3,14H2,1-2H3
• InChI Key: HUUVMLGVZYYDQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=CC=CC=C3C
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

3-(4-Ethoxyphenyl)-6-((2-methylbenzyl)thio)pyridazine, also known as ETP-101, is a pyridazine derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in preclinical studies. In

Scientific Research Applications

Synthesis and Central Nervous System Activity

Research has explored the synthesis and central nervous system activity of various pyridazine derivatives, including compounds similar to 3-(4-Ethoxyphenyl)-6-((2-methylbenzyl)thio)pyridazine. For instance, Barlin, Davies, Davis, and Harrison (1994) synthesized and tested a series of 6-(Alkylthio and chloro)-3-(methoxy, unsubstituted, and benzamidomethyl)-2-arylimidazo[1,2-b]pyridazines for their ability to displace [3H]diazepam from rat brain membranes, indicating potential CNS activity (Barlin et al., 1994).

Herbicidal Activities

Xu, Hu, Zou, Liu, Zhu, Wang, Hu, and Yang (2008) explored the synthesis and herbicidal activities of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives. These compounds exhibited significant herbicidal activities, suggesting potential applications in agriculture (Xu et al., 2008).

Antibacterial Activity

Al-Kamali, Al-Hazmi, Alhousami, and Al-Masany (2014) synthesized novel thieno[2,3-c]pyridazines using 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material and evaluated their antibacterial activities. This research indicates potential applications of pyridazine derivatives in developing new antibacterial agents (Al-Kamali et al., 2014).

Antimicrobial Activities

Mohareb, Al-Omran, and Ho (2002) studied the chemical reactivities of certain pyridazine derivatives to synthesize fused heterocyclic compounds with antimicrobial activities. This study highlights the potential use of these compounds in antimicrobial applications (Mohareb et al., 2002).

Gastric Antisecretory and Cytoprotective Properties

Kaminski, Hilbert, Pramanik, Solomon, Conn, Rizvi, Elliott, Guzik, Lovey, and Domalski (1987) investigated the gastric antisecretory and cytoprotective properties of substituted imidazo[1,2-a]pyridines and analogues, demonstrating potential therapeutic applications in treating gastric ulcers (Kaminski et al., 1987).